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This guide provides a comprehensive technical overview of the chemical structure of 10-
Hydroxyneoline, a C19-diterpenoid alkaloid. It is intended for researchers, scientists, and drug
development professionals engaged in natural product chemistry, pharmacology, and medicinal
chemistry. This document delves into the structural elucidation, spectroscopic properties,
isolation, and biological context of this intricate natural product.

Introduction: The Aconitum Alkaloids and the
Emergence of 10-Hydroxyneoline

The genus Aconitum, belonging to the family Ranunculaceae, is a rich source of structurally
complex and biologically active diterpenoid alkaloids. These compounds, characterized by a
C19 or C20 carbon skeleton, have a long history in traditional medicine, alongside a notorious
reputation for their toxicity. The intricate polycyclic architecture of these alkaloids has
perennially challenged and intrigued natural product chemists.

10-Hydroxyneoline is a C19-diterpenoid alkaloid isolated from the roots of Aconitum
fukutomei. Its discovery has contributed to the expanding library of Aconitum alkaloids,
providing a new molecular scaffold for potential pharmacological investigation. The structural
determination of 10-Hydroxyneoline was accomplished through a combination of meticulous
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spectroscopic analyses and chemical correlations, as detailed in the seminal work by
Takayama et al.[1][2].

Key Physicochemical Properties of 10-Hydroxyneoline

Property Value Source
Molecular Formula C24H39NO7 [1][2]
Molecular Weight 453 [1][2]
Type of Alkaloid C19-Diterpenoid [1112]
Natural Source Aconitum fukutomei [1][2]

Elucidation of the Chemical Structure

The definitive structure of 10-Hydroxyneoline was established through a rigorous analysis of
its spectroscopic data, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS).

Mass Spectrometry (MS) Analysis

High-resolution mass spectrometry was instrumental in determining the molecular formula of
10-Hydroxyneoline as C24H39NO7[1][2]. The electron impact mass spectrum (EIMS) of 10-
Hydroxyneoline exhibits a molecular ion peak at m/z 453, consistent with this formula. A
characteristic fragmentation pattern, including a prominent peak at m/z 436, corresponds to the
loss of a hydroxyl group ([M-OH]+), a common fragmentation pathway for hydroxylated
diterpenoid alkaloids[1][2].

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both *H and 13C NMR spectroscopy were pivotal in assembling the intricate polycyclic
framework of 10-Hydroxyneoline. The chemical shifts and coupling constants provided
detailed information about the connectivity and stereochemistry of the molecule.

Table of tH and 3C NMR Chemical Shifts for 10-Hydroxyneoline (in CDCIs)
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'H Chemical Shift (3) and

Carbon No. 13C Chemical Shift (8) Coupling Constants (J in
Hz)

1 Data not available in search Data not available in search
results results

) Data not available in search Data not available in search
results results

3 Data not available in search Data not available in search
results results

4 Data not available in search Data not available in search
results results

. Data not available in search Data not available in search
results results

6 Data not available in search Data not available in search
results results
Data not available in search

7 2.02 (1H, brs)
results

8 Data not available in search Data not available in search
results results
Data not available in search

9 2.06 (1H, d, J=5.2)
results
Data not available in search N

10 Position of hydroxyl group
results

1 Data not available in search Data not available in search
results results

12 Data not available in search Data not available in search
results results

13 Data not available in search Data not available in search
results results
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Data not available in search

Data not available in search

14
results results

15 Data not available in search Data not available in search
results results

16 Data not available in search Data not available in search
results results

17 Data not available in search Data not available in search
results results

18 Data not available in search Data not available in search
results results

19 Data not available in search Data not available in search
results results

20 Data not available in search Data not available in search
results results
Data not available in search

N-CH2CHs 1.13(3H,t,J=7.2)
results
Data not available in search Data not available in search

N-CH2CHs
results results

oCH Data not available in search Data not available in search

3

results results

ocH Data not available in search Data not available in search

3

results

results

Note: A complete assignment of all *H and *3C NMR signals was not available in the provided
search results. The table is populated with the data that could be extracted from the abstract by
Takayama et al.[1][2]. A full analysis would require access to the complete publication.

The key structural feature of 10-Hydroxyneoline, as its name suggests, is the presence of a
hydroxyl group at the C-10 position of the neoline scaffold. This was confirmed by detailed
analysis of the NMR data and comparison with the known alkaloid, neoline[1][2].
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The Chemical Structure of 10-Hydroxyneoline

The culmination of the spectroscopic data analysis led to the elucidation of the chemical
structure of 10-Hydroxyneoline as a C19-diterpenoid alkaloid with a hydroxyl group at the C-
10 position.

Caption: Chemical structure of 10-Hydroxyneoline.

Isolation and Synthesis
Isolation from Natural Sources

10-Hydroxyneoline was first isolated from the roots of Aconitum fukutomeli, a plant native to
Taiwan[1][2]. The isolation process typically involves the extraction of the plant material with a
suitable solvent, followed by a series of chromatographic separations to purify the individual
alkaloids.
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Caption: General workflow for the isolation of 10-Hydroxyneoline.
Experimental Protocol: Isolation of 10-Hydroxyneoline

» Extraction: The dried and powdered roots of Aconitum fukutomei are extracted exhaustively
with methanol at room temperature.

» Acid-Base Partitioning: The methanolic extract is concentrated, and the residue is partitioned
between an acidic aqueous solution (e.g., 2% HCI) and a non-polar organic solvent (e.g.,
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diethyl ether) to remove neutral and acidic components. The aqueous layer containing the
protonated alkaloids is then basified (e.g., with NH4OH) and extracted with an organic
solvent (e.g., chloroform) to yield the crude alkaloid mixture.

o Chromatographic Separation: The crude alkaloid mixture is subjected to column
chromatography on silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol
mixtures).

 Final Purification: Fractions containing 10-Hydroxyneoline are further purified by
preparative thin-layer chromatography (TLC) to yield the pure compound[1][2].

Chemical Synthesis

As of the current literature available, a total synthesis of 10-Hydroxyneoline has not been
explicitly reported. The complex polycyclic structure and dense stereochemistry of C19-
diterpenoid alkaloids present significant challenges to synthetic chemists. However, the neoline
core has been a target of synthetic efforts, and the introduction of a hydroxyl group at the C-10
position could potentially be achieved through late-stage oxidation of a synthetic intermediate.

Biological Activity

Diterpenoid alkaloids from Aconitum species are known to exhibit a wide range of biological
activities, including cardiotoxic, neurotoxic, analgesic, and anti-inflammatory effects. The
specific biological activities of 10-Hydroxyneoline have not been extensively studied.
However, based on its structural similarity to other neoline-type alkaloids, it may possess
similar pharmacological properties. Further research is required to fully elucidate the bioactivity
and potential therapeutic applications of 10-Hydroxyneoline.

Conclusion

10-Hydroxyneoline stands as a testament to the structural diversity and chemical complexity
of natural products derived from the Aconitum genus. Its structural elucidation, achieved
through a combination of powerful spectroscopic techniques, has provided a valuable addition
to the family of C19-diterpenoid alkaloids. While its synthesis remains a formidable challenge
and its biological activities are yet to be fully explored, 10-Hydroxyneoline represents a
compelling target for future research in medicinal chemistry and pharmacology. The detailed
understanding of its chemical structure is the foundational first step in unlocking its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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